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Compound of Interest

Compound Name: Impletol

Cat. No.: B1210412 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Impletol, a compound formulation containing Procaine, Caffeine, and N-vinyl-2-

pyrrolidone. By offering clear, procedural guidance, we aim to be your preferred source for

laboratory safety and chemical handling information, building trust that extends beyond the

product itself.

Immediate Safety and Handling Precautions
When handling Impletol, a comprehensive approach to personal protective equipment is

crucial due to the varied hazards associated with its components. The following PPE is

mandatory to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) Requirements:
Eye Protection: Always wear chemical safety goggles with side shields. If there is a splash

hazard, a face shield should be used in conjunction with goggles.

Hand Protection: Chemical-resistant gloves are required. Nitrile rubber gloves are a suitable

option. It is essential to inspect gloves for any signs of degradation or puncture before use

and to practice proper glove removal technique to avoid skin contact.
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Skin and Body Protection: A lab coat or chemical-resistant apron must be worn. For larger

quantities or in situations with a higher risk of splashing, chemical-resistant coveralls are

recommended. Ensure that footwear is closed-toed.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize the inhalation of vapors or dust. If a fume hood is not available or if

aerosolization is likely, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.

Quantitative Data Summary
The following table summarizes key quantitative data for the components of Impletol. This

information is critical for conducting risk assessments and implementing appropriate safety

controls.

Chemical
Component

Molecular
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Occupational
Exposure
Limits (OELs)

Procaine C₁₃H₂₀N₂O₂ 236.32 Decomposes
No established

OELs

Caffeine C₈H₁₀N₄O₂ 194.19 178 (sublimes)
No established

OELs

N-vinyl-2-

pyrrolidone
C₆H₉NO 111.14 193-195

TLV: 0.05 ppm

(TWA)

Operational Plans: Spill and Disposal Procedures
A clear and concise plan for managing spills and disposing of waste is fundamental to

laboratory safety.

Spill Cleanup Protocol:
Evacuate and Ventilate: Immediately evacuate the spill area and ensure it is well-ventilated.

If the spill is large or in a poorly ventilated space, evacuate the entire lab and contact the

appropriate emergency response team.
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Don Appropriate PPE: Before attempting to clean the spill, don the full PPE as described

above.

Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand,

or a commercial spill kit to contain and absorb the material. For solid spills, carefully sweep

or scoop the material to avoid creating dust.

Collect and Dispose: Place the absorbed or collected material into a clearly labeled, sealed

container for hazardous waste.

Decontaminate the Area: Clean the spill area with a suitable decontamination solution,

followed by soap and water.

Dispose of Contaminated Materials: All materials used for cleanup, including gloves and

wipes, must be disposed of as hazardous waste.

Waste Disposal Plan:
All waste containing Impletol, including unused product and contaminated materials, must be

treated as hazardous waste.

Collect waste in designated, properly labeled, and sealed containers.

Store waste containers in a designated, well-ventilated, and secure area.

Dispose of hazardous waste through a licensed and certified waste disposal contractor,

following all local, state, and federal regulations.

Experimental Workflow: Chemical Spill Response
The following diagram illustrates the step-by-step workflow for responding to a chemical spill of

Impletol in a laboratory setting.
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Chemical Spill Response Workflow for Impletol

Chemical Spill Occurs

Evacuate Immediate Area
& Ensure Ventilation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Contain the Spill
(Use inert absorbent for liquids)

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of all Contaminated
Materials as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a chemical spill.
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To cite this document: BenchChem. [Safeguarding Your Research: Personal Protective
Equipment (PPE) for Handling Impletol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210412#personal-protective-equipment-for-
handling-impletol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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